Cas no 408534-78-1 (3-Furancarboxylic acid,4-formyl-2-methyl-)
408534-78-1 structure
Product Name:3-Furancarboxylic acid,4-formyl-2-methyl-
CAS No:408534-78-1
MF:C7H6O4
MW:154.120142459869
CID:326248
PubChem ID:45083809
Update Time:2025-04-19
3-Furancarboxylic acid,4-formyl-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Furancarboxylic acid,4-formyl-2-methyl-
- 3-Furancarboxylic acid, 4-formyl-2-methyl- (9CI)
- 4-formyl-2-methylfuran-3-carboxylic acid
- 408534-78-1
-
- Inchi: 1S/C7H6O4/c1-4-6(7(9)10)5(2-8)3-11-4/h2-3H,1H3,(H,9,10)
- InChI Key: ZCXUHBGYWYVPTK-UHFFFAOYSA-N
- SMILES: O1C=C(C=O)C(C(=O)O)=C1C
Computed Properties
- Exact Mass: 154.027
- Monoisotopic Mass: 154.027
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.5A^2
- XLogP3: 0.4
3-Furancarboxylic acid,4-formyl-2-methyl- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
408534-78-1 (3-Furancarboxylic acid,4-formyl-2-methyl-) Related Products
- 54576-44-2(2-Methylfuran-3,4-dicarboxylic acid)
- 6947-94-0(2-Methylfuran-3-carboxylic acid)
- 28730-32-7(trimethylfuran-3-carboxylic acid)
- 14757-79-0(2-Formylfuran-3-carboxylic acid)
- 15058-72-7(2,4-dimethylfuran-3-carboxylic acid)
- 21984-93-0(5-methylfuran-3-carboxylic acid)
- 636-44-2(2,5-Dimethylfuran-3-carboxylic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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